molecular formula C10H13NO B8775937 N-cyclopropyl-3-methoxyaniline CAS No. 348579-14-6

N-cyclopropyl-3-methoxyaniline

Cat. No.: B8775937
CAS No.: 348579-14-6
M. Wt: 163.22 g/mol
InChI Key: IPPCUUFTHMDJST-UHFFFAOYSA-N
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Description

N-cyclopropyl-3-methoxyaniline is a useful research compound. Its molecular formula is C10H13NO and its molecular weight is 163.22 g/mol. The purity is usually 95%.
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Properties

CAS No.

348579-14-6

Molecular Formula

C10H13NO

Molecular Weight

163.22 g/mol

IUPAC Name

N-cyclopropyl-3-methoxyaniline

InChI

InChI=1S/C10H13NO/c1-12-10-4-2-3-9(7-10)11-8-5-6-8/h2-4,7-8,11H,5-6H2,1H3

InChI Key

IPPCUUFTHMDJST-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=CC(=C1)NC2CC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a high-pressure tube was added 3-bromoanisole(0.250 mL, 2 mmol), cyclopropylamine (0.225 mL, 3.2 mmol), sodium t-butoxide (0.29 g, 3.0 mmol), (+/−) BINAP (0.04 g, 0.06 mmol), and Pd2(dba)3 (0.010 g, 0.01 mmol). This mixture was suspended in 4 mL anhydrous toluene. The tube was flushed with dry nitrogen gas, then capped and wrapped in aluminum foil. The reaction mixture was stirred and heated to 80° C. overnight, then allowed to cool, and the reaction vessel was opened. The mixture was diluted with diethyl ether, filtered through Celite, and the filtrate was concentrated to a yellow oil. LC/MS analysis showed one peak with the correct mass, and due to the limited stability of the material, it was carried through without further purification. FIA MS 164 (M+1).
Quantity
0.25 mL
Type
reactant
Reaction Step One
Quantity
0.225 mL
Type
reactant
Reaction Step One
Quantity
0.29 g
Type
reactant
Reaction Step One
Quantity
0.04 g
Type
reactant
Reaction Step One
Quantity
0.01 g
Type
catalyst
Reaction Step One
Quantity
4 mL
Type
solvent
Reaction Step Two

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